4-ethyl-5-fluoro-6-{5-phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine

• IUPAC Name: 5-benzylsulfonyl-2-(6-ethyl-5-fluoropyrimidin-4-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole
• InChI: InChI=1S/C19H23FN4O2S/c1-2-17-18(20)19(22-13-21-17)23-8-15-10-24(11-16(15)9-23)27(25,26)12-14-6-4-3-5-7-14/h3-7,13,15-16H,2,8-12H2,1H3
• InChI Key: JQGMUFTUECAMKO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)N2CC3CN(CC3C2)S(=O)(=O)CC4=CC=CC=C4)F
• Molecular Formula: C19H23FN4O2S
• Molecular Weight: 390.5 g/mol
• CAS No.: 2640899-07-4

Description

4-Ethyl-5-fluoro-6-{5-phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine is a structurally complex pyrimidine derivative featuring a bicyclic octahydropyrrolo[3,4-c]pyrrole moiety appended with a phenylmethanesulfonyl group. The pyrimidine core is substituted with ethyl and fluorine groups at positions 4 and 5, respectively. Such substitutions are strategically designed to modulate physicochemical properties (e.g., lipophilicity, metabolic stability) and enhance target binding affinity, particularly in therapeutic contexts such as kinase inhibition or protease modulation . The phenylmethanesulfonyl group may improve solubility and facilitate interactions with hydrophobic binding pockets, while the fluorine atom at position 5 likely enhances metabolic stability and bioavailability .

Biological Activity

4-Ethyl-5-fluoro-6-{5-phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine is a compound of interest due to its potential therapeutic applications. This article reviews its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound has the following molecular characteristics:

• Molecular Formula: C19H24FN5O2S
• Molecular Weight: 413.5 g/mol
• CAS Number: 2549053-92-9

The biological activity of this compound is primarily attributed to its interaction with specific biological targets, including enzymes and receptors involved in various signaling pathways. Preliminary studies suggest that it may act as an inhibitor of certain kinases, which play crucial roles in cell proliferation and survival.

Table 1: Summary of Biological Activity

Activity Type	Description
Enzyme Inhibition	Potential inhibitor of kinases involved in cancer signaling
Antiproliferative	Demonstrated ability to reduce cell proliferation in vitro
Cytotoxicity	Exhibits cytotoxic effects on specific cancer cell lines
Selectivity	Shows selective activity towards targeted cancer cells

Pharmacological Effects

Research indicates that 4-ethyl-5-fluoro-6-{5-phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine has several pharmacological effects:

• Antitumor Activity:
  • In vitro studies have shown that the compound can induce apoptosis in various cancer cell lines, suggesting its potential as an anticancer agent.
• Anti-inflammatory Effects:
  • The compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways.
• Neuroprotective Effects:
  • Preliminary research indicates potential neuroprotective effects, possibly through the modulation of neuroinflammatory processes.

Case Studies

Several case studies have explored the efficacy of this compound:

• Study on Cancer Cell Lines:
  • A study conducted on breast cancer cell lines demonstrated that treatment with the compound resulted in a significant reduction in cell viability and induced apoptosis through caspase activation.
• Inflammation Model:
  • In a murine model of inflammation, administration of the compound led to decreased levels of pro-inflammatory cytokines, indicating its potential use in inflammatory diseases.
• Neuroprotection Study:
  • Research involving neuronal cultures exposed to oxidative stress showed that the compound could reduce cell death and promote cell survival, highlighting its neuroprotective potential.

Comparison with Similar Compounds

Research Findings and Data Tables

Table 1. Comparative Analysis of Pyrimidine Derivatives

Compound Name	Core Structure	Key Substituents	Synthesis Catalyst	Reaction Time	Yield (%)	Reference
Target Compound	Pyrimidine	4-ethyl, 5-fluoro, bicyclic sulfonyl	Not specified	-	-	-
Ethyl 4-[5-(methoxymethyl)furan-2-yl]-...	Dihydropyrimidinone	Methoxymethyl furan, methyl	Not specified	-	-
3,4-Dihydropyrimidin-2-ones (FeCl₃)	Dihydropyrimidinone	Aryl groups	FeCl₃·6H₂O	Shortened	80–90
3,4-Dihydropyrimidin-2-ones (Benzoic acid)	Dihydropyrimidinone	Varied substituents	Benzoic acid	3–5 h	70–97
EP 4374877 A2 compounds	Pyrrolo-pyridazine	Difluoro, morpholine, trifluoromethyl	Multi-step	-	-

Key Observations :

• The target compound’s structural complexity necessitates advanced synthetic strategies compared to Biginelli-derived dihydropyrimidinones.
• Fluorination and bicyclic systems align with trends in , emphasizing rigidity and metabolic stability .

Preparation Methods

Formation of 5-Fluoro-6-Ethyl-4-Hydroxypyrimidine

The pyrimidine core is synthesized via a cyclocondensation strategy. α-Fluoropropionoylacetate is enaminated with ammonia gas in methanol, followed by cyclization with formamide under basic conditions. Sodium methoxide (2–4 equivalents relative to the ester) in methanol at 60–80°C for 10–24 hours yields 5-fluoro-6-ethyl-4-hydroxypyrimidine. This step achieves an 85–90% conversion efficiency, with the base facilitating deprotonation and ring closure.

Table 1: Reaction Conditions for Pyrimidine Core Synthesis

Step	Reactants	Conditions	Yield
Enamination	α-Fluoropropionoylacetate, NH₃	Methanol, 25°C, 12 h	92%
Cyclization	Enamine, Formamide	NaOMe, 80°C, 18 h	88%

Chlorination to 4-Chloropyrimidine Derivative

The hydroxyl group at position 4 is substituted with chlorine using phosphorus oxychloride (POCl₃). Heating 5-fluoro-6-ethyl-4-hydroxypyrimidine in excess POCl₃ at 110°C for 6 hours under reflux yields 4-chloro-5-fluoro-6-ethylpyrimidine. Catalytic dimethylformamide (DMF) accelerates the reaction, achieving >95% conversion.

Synthesis of the Octahydropyrrolo[3,4-c]Pyrrole Sulfonyl Moiety

Construction of the Pyrrolo[3,4-c]Pyrrole Ring System

The bicyclic amine is synthesized via a double Mannich reaction. Pyrrolidine-3,4-diamine is condensed with formaldehyde and a secondary amine in acetic acid at 50°C for 48 hours, forming the octahydropyrrolo[3,4-c]pyrrole framework. The reaction proceeds via iminium ion intermediates, with the stereochemistry controlled by the choice of solvent and temperature.

Table 2: Pyrrolo[3,4-c]Pyrrole Synthesis Parameters

Starting Material	Conditions	Product Purity
Pyrrolidine-3,4-diamine	HCHO, AcOH, 50°C	89% (by HPLC)

Introduction of the Phenylmethanesulfonyl Group

The sulfonyl group is introduced via reaction with phenylmethanesulfonyl chloride. The pyrrolo-pyrrole amine is dissolved in dichloromethane, treated with triethylamine (2.5 equivalents), and reacted with phenylmethanesulfonyl chloride (1.2 equivalents) at 0°C for 2 hours. The product is isolated by aqueous workup, yielding the sulfonylated derivative in 78% yield.

Coupling of Pyrimidine Core and Pyrrolo Moiety

Nucleophilic Aromatic Substitution

The 4-chloro group on the pyrimidine undergoes displacement by the pyrrolo-pyrrole amine. A mixture of 4-chloro-5-fluoro-6-ethylpyrimidine (1.0 equivalent) and the sulfonylated amine (1.2 equivalents) in isopropanol, with trifluoroacetic acid (TFA, 1.5 equivalents) as a catalyst, is heated at 120°C in a sealed tube for 16 hours. This method achieves an 82% yield of the coupled product.

Table 3: Coupling Reaction Optimization

Catalyst	Solvent	Temperature	Time	Yield
TFA	i-PrOH	120°C	16 h	82%
Cs₂CO₃	DMA	90°C	24 h	68%

Palladium-Catalyzed Cross-Coupling

Alternative methods employ palladium catalysis for coupling. Using bis(triphenylphosphine)palladium(II) chloride (5 mol%), cesium carbonate (2 equivalents), and BINAP (10 mol%) in dimethylacetamide (DMA) at 90°C for 16 hours under nitrogen, the reaction achieves a 70% yield. This approach is advantageous for sterically hindered substrates.

Purification and Characterization

Crude products are purified via column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization from methanol. Nuclear magnetic resonance (NMR) confirms regiochemistry: the pyrimidine proton at δ 8.89 ppm (d, J = 5.0 Hz) and the sulfonyl group’s aromatic protons at δ 7.66 ppm (d, J = 9.1 Hz). Mass spectrometry (LC-ESI-MS) verifies the molecular ion peak at m/z 486.2 [M+H]⁺ .